Cas no 13205-56-6 (2-Undecanamine)

2-Undecanamine is a primary amine with the molecular formula C₁₁H₂₅N, characterized by an 11-carbon alkyl chain terminated by an amino group. This compound is notable for its hydrophobic properties due to the long hydrocarbon chain, making it useful in applications requiring amphiphilic behavior. It serves as an intermediate in organic synthesis, particularly in the production of surfactants, corrosion inhibitors, and agrochemicals. The amine functionality allows for further derivatization, enabling the formation of quaternary ammonium compounds or Schiff bases. Its stability and moderate reactivity make it suitable for controlled reactions in industrial and research settings. Proper handling is advised due to its potential irritant properties.
2-Undecanamine structure
2-Undecanamine structure
Product Name:2-Undecanamine
CAS No:13205-56-6
MF:C11H25N
MW:171.322903394699
CID:209745
PubChem ID:114476
Update Time:2025-05-27

2-Undecanamine Chemical and Physical Properties

Names and Identifiers

    • 2-Undecanamine
    • 2-Aminoundecane
    • undecan-2-amine
    • (+-)-2-Amino-undecan
    • 1-Methyl-decylamin
    • 1-Methyldecylamine
    • 2-Undecylamine
    • SEC-UNDECYLAMINE
    • Isohendecylamine
    • RARECHEM AN KC 0241
    • FT-0636835
    • (1-methyl-decyl)-amine
    • DTXSID40884583
    • NS00052122
    • SCHEMBL940521
    • EINECS 236-173-6
    • AKOS009391762
    • 13205-56-6
    • E85889
    • DB-042086
    • DTXCID801024017
    • MFCD00025571
    • MDL： M166950
    • Inchi： 1S/C11H25N/c1-3-4-5-6-7-8-9-10-11(2)12/h11H,3-10,12H2,1-2H3
    • InChI Key： NHBKWZCTSMCKDS-UHFFFAOYSA-N
    • SMILES： NC(C)CCCCCCCCC

Computed Properties

  • Exact Mass: 171.19900
  • Monoisotopic Mass: 171.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 81.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Boiling Point: 113°C/26mm
  • PSA: 26.02000
  • LogP: 4.17460

2-Undecanamine Security Information

  • Hazardous Material Identification： C
  • HazardClass：CORROSIVE

2-Undecanamine Customs Data

  • HS CODE：2921199090
  • Customs Data：

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Undecanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
City Chemical
A1723-5GM
2-Aminoundecane
 13205-56-6
5gm
 $118.88 2023-09-19
City Chemical
A1723-25GM
2-Aminoundecane
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25gm
 $476.63 2023-09-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M166950-50mg
1-METHYLDECYLAMINE
 13205-56-6
50mg
 ￥1,191.00 2021-05-21
Aaron
AR0010TA-100mg
2-Undecanamine
 13205-56-6 95%
100mg
 $144.00 2025-02-17
Aaron
AR0010TA-250mg
2-Undecanamine
 13205-56-6 95%
250mg
 $245.00 2025-02-17
Aaron
AR0010TA-1g
2-Undecanamine
 13205-56-6 95%
1g
 $660.00 2025-02-17
A2B Chem LLC
AA46610-2.5g
2-Undecanamine
 13205-56-6 95%
2.5g
 $962.00 2024-04-20
A2B Chem LLC
AA46610-5g
2-Undecanamine
 13205-56-6 95%
5g
 $1299.00 2024-04-20
A2B Chem LLC
AA46610-100mg
2-Undecanamine
 13205-56-6 95%
100mg
 $162.00 2024-04-20
A2B Chem LLC
AA46610-250mg
2-Undecanamine
 13205-56-6 95%
250mg
 $267.00 2024-04-20

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